Cas no 1337184-53-8 (4-amino-4-(2,4,6-trihydroxyphenyl)butanoic acid)

• Product Name: 4-amino-4-(2,4,6-trihydroxyphenyl)butanoic acid
• CAS No: 1337184-53-8
• MF: C₁₀H₁₃NO₅
• MW: 227.213923215866
• CID: 6199416
• PubChem ID: 165665121
• Update Time: 2025-06-14

4-amino-4-(2,4,6-trihydroxyphenyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-amino-4-(2,4,6-trihydroxyphenyl)butanoic acid
• EN300-1854767
• 1337184-53-8

• Inchi： 1S/C10H13NO5/c11-6(1-2-9(15)16)10-7(13)3-5(12)4-8(10)14/h3-4,6,12-14H,1-2,11H2,(H,15,16)
• InChI Key： PSBDAYKTSLYVGL-UHFFFAOYSA-N
• SMILES： OC1C=C(C=C(C=1C(CCC(=O)O)N)O)O

Computed Properties

• Exact Mass: 227.07937252g/mol
• Monoisotopic Mass: 227.07937252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.1
• Topological Polar Surface Area: 124Ų

Additional information on 4-amino-4-(2,4,6-trihydroxyphenyl)butanoic acid

Comprehensive Overview of 4-amino-4-(2,4,6-trihydroxyphenyl)butanoic acid (CAS No. 1337184-53-8)

4-amino-4-(2,4,6-trihydroxyphenyl)butanoic acid (CAS No. 1337184-53-8) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, biochemistry, and materials science. This compound, characterized by its unique trihydroxyphenyl and butanoic acid moieties, exhibits intriguing properties that make it a subject of ongoing research. Its molecular structure combines a phenolic core with an amino acid backbone, offering potential applications in drug development, antioxidant studies, and polymer synthesis.

The growing interest in 4-amino-4-(2,4,6-trihydroxyphenyl)butanoic acid is partly driven by the increasing demand for bioactive molecules in the pharmaceutical industry. Researchers are exploring its role as a precursor for novel therapeutics, particularly in the context of neurodegenerative diseases and metabolic disorders. The compound's antioxidant properties are also under scrutiny, as oxidative stress remains a key focus in aging and chronic disease research. Additionally, its potential use in biodegradable polymers aligns with the global push for sustainable materials.

One of the most frequently asked questions about CAS No. 1337184-53-8 revolves around its synthesis and purification methods. The compound is typically synthesized through multi-step organic reactions, including protection-deprotection strategies for its hydroxyl and amino groups. Advanced techniques such as HPLC and NMR spectroscopy are employed to ensure high purity, which is critical for research and industrial applications. The stability of this compound under various pH conditions is another area of interest, as it influences its suitability for different formulations.

In the context of drug discovery, 4-amino-4-(2,4,6-trihydroxyphenyl)butanoic acid is being investigated for its potential to modulate enzymatic activity. Its structural similarity to naturally occurring phenolic acids suggests possible interactions with biological targets such as kinases and receptors. This has led to its inclusion in high-throughput screening libraries, where it serves as a scaffold for lead optimization. Moreover, its compatibility with green chemistry principles makes it an attractive candidate for eco-friendly pharmaceutical production.

The compound's relevance extends beyond pharmaceuticals. In the field of materials science, researchers are examining its utility in creating functional polymers with enhanced mechanical and thermal properties. Its ability to form hydrogen bonds and participate in cross-linking reactions opens doors to innovative applications in coatings, adhesives, and biomedical devices. The trihydroxyphenyl group also contributes to UV-absorbing capabilities, which could be leveraged in sunscreens or protective coatings.

As the scientific community continues to explore CAS No. 1337184-53-8, questions about its toxicity profile and environmental impact are becoming more prominent. Preliminary studies indicate low acute toxicity, but comprehensive assessments are needed to confirm its safety for large-scale use. Regulatory compliance, particularly in the cosmetics and food additive industries, will play a crucial role in determining its commercial viability. These considerations are essential for stakeholders aiming to capitalize on its multifunctional properties.

In summary, 4-amino-4-(2,4,6-trihydroxyphenyl)butanoic acid represents a versatile compound with broad potential across multiple industries. Its unique chemical structure, combined with emerging applications in healthcare and sustainable technology, positions it as a molecule of significant interest. Future research will likely focus on optimizing its synthesis, expanding its applications, and addressing safety concerns to unlock its full potential.